Cas no 103875-37-2 (Titanium,bis(4-aminobenzenethiolato-S)bis(h5-2,4-cyclopentadien-1-yl)-, dihydrochloride (9CI))

• Product Name: Titanium,bis(4-aminobenzenethiolato-S)bis(h5-2,4-cyclopentadien-1-yl)-, dihydrochloride (9CI)
• CAS No: 103875-37-2
• MF: C₂₂H₂₄Cl₂N₂S₂Ti
• MW: 499.342361450195
• CID: 152638
• PubChem ID: 175954
• Update Time: 2025-04-19

Titanium,bis(4-aminobenzenethiolato-S)bis(h5-2,4-cyclopentadien-1-yl)-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Titanium,bis(4-aminobenzenethiolato-S)bis(h5-2,4-cyclopentadien-1-yl)-, dihydrochloride (9CI)
• 4-aminobenzenethiolate,cyclopenta-1,3-diene,titanium(4+),dihydrochloride
• titanocene bis(4-aminothiophenolate)
• AC1L41U2
• TBATP
• titanium(4+) 4-aminobenzenethiolate cyclopenta-2,4-dienide hydrochloride (1:2:2:2)
• Titanium, bis(4-aminobenzenethiolato-S)bis(eta5-2,4-cyclopentadien-1-yl)-, dihydrochloride
• Titanocene bis(para-aminothiophenolate) di-hcl
• 4-aminobenzenethiolate;cyclopenta-1,3-diene;titanium(4+);dihydrochloride
• 103875-37-2
• DTXSID60146115

• Inchi： 1S/2C6H7NS.2C5H5.2ClH.Ti/c2*7-5-1-3-6(8)4-2-5;2*1-2-4-5-3-1;;;/h2*1-4,8H,7H2;2*1-5H;2*1H;/q;;2*-1;;;+4/p-2
• InChI Key： UXXQKLCKXLHHPV-UHFFFAOYSA-L
• SMILES： [Ti+4].Cl.Cl.[S-]C1C=CC(=CC=1)N.[S-]C1C=CC(=CC=1)N.[CH-]1C=CC=C1.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 494.01306
• Monoisotopic Mass: 498.023743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 78.5
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54

Experimental Properties

• Density: g/cm3
• Boiling Point: 262.3°Cat760mmHg
• Flash Point: 112.4°C
• PSA: 52.04
• LogP: 7.74900